Cas no 2138541-30-5 (Methyl 2-(2-amino-5-propylcyclohexyl)acetate)

• Product Name: Methyl 2-(2-amino-5-propylcyclohexyl)acetate
• CAS No: 2138541-30-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6073454
• PubChem ID: 165825782
• Update Time: 2025-06-10

Methyl 2-(2-amino-5-propylcyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2138541-30-5
• methyl 2-(2-amino-5-propylcyclohexyl)acetate
• EN300-1154471
• Methyl 2-(2-amino-5-propylcyclohexyl)acetate

• Inchi： 1S/C12H23NO2/c1-3-4-9-5-6-11(13)10(7-9)8-12(14)15-2/h9-11H,3-8,13H2,1-2H3
• InChI Key： IXKBCRXOZOABJJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(CCC(CCC)C1)N)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(2-amino-5-propylcyclohexyl)acetate

Recent Advances in the Study of Methyl 2-(2-amino-5-propylcyclohexyl)acetate (CAS: 2138541-30-5)

The compound Methyl 2-(2-amino-5-propylcyclohexyl)acetate (CAS: 2138541-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a potential drug candidate.

One of the key areas of interest is the compound's structural similarity to known bioactive molecules, which suggests its potential as a modulator of specific biological pathways. Researchers have employed advanced synthetic techniques to optimize the yield and purity of Methyl 2-(2-amino-5-propylcyclohexyl)acetate, ensuring its suitability for further preclinical and clinical studies. The compound's stability under physiological conditions has also been a focal point, with recent findings indicating robust performance in in vitro and in vivo models.

In terms of pharmacological activity, preliminary data suggest that Methyl 2-(2-amino-5-propylcyclohexyl)acetate exhibits notable interactions with central nervous system (CNS) targets. Specifically, it has been shown to influence neurotransmitter systems, potentially offering therapeutic benefits for neurological disorders such as anxiety and depression. These findings are supported by molecular docking studies, which highlight the compound's affinity for key receptor sites.

Further investigations into the compound's pharmacokinetics and toxicology profiles are underway, with early results indicating favorable absorption and distribution characteristics. However, researchers emphasize the need for comprehensive safety assessments to fully evaluate its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of Methyl 2-(2-amino-5-propylcyclohexyl)acetate as a viable drug candidate.

In conclusion, the latest research on Methyl 2-(2-amino-5-propylcyclohexyl)acetate (CAS: 2138541-30-5) underscores its potential as a multifaceted therapeutic agent. Continued exploration of its biological activities and optimization of its chemical properties will be critical in advancing its application in medicine. This compound represents a promising avenue for future drug development, with implications for treating a range of neurological and psychiatric conditions.